Cas no 2839144-55-5 (2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)-
• CAS No: 2839144-55-5
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5308842
• Update Time: 2026-03-10

2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C15H13N3O2/c1-9-12(8-16-18(9)2)11-7-14(15(19)20)17-13-6-4-3-5-10(11)13/h3-8H,1-2H3,(H,19,20)
• InChI Key： ZMZKYIDKHHNTKU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C2=C(C)N(C)N=C2)=CC=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)-

Exploring the Potential of 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)- (CAS No. 2839144-55-5) in Modern Research and Applications

The compound 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)- (CAS No. 2839144-55-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This quinoline derivative combines a pyrazole moiety with a carboxylic acid functional group, making it a versatile candidate for drug discovery and organic synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both electron-rich and electron-deficient regions in its structure allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend in AI-driven drug discovery, where computational models predict the efficacy of such compounds before lab synthesis, saving time and resources. The 2-Quinolinecarboxylic acid scaffold is also being explored for its potential in catalysis and supramolecular chemistry, addressing the demand for sustainable and efficient chemical processes.

Another hot topic is the compound's potential in targeted therapies, especially in oncology and inflammation. The 4-(1,5-dimethyl-1H-pyrazol-4-yl) substitution enhances its binding affinity to specific enzymes and receptors, making it a promising candidate for kinase inhibitors. This is particularly relevant given the rise of personalized medicine, where patients receive treatments tailored to their genetic profiles. Additionally, its fluorescence properties have sparked interest in bioimaging applications, a field that has seen exponential growth due to advancements in nanotechnology and diagnostic tools.

From an industrial perspective, the demand for high-purity 2-Quinolinecarboxylic acid derivatives has increased, driven by their use in electronic materials and organic semiconductors. The compound's ability to form stable coordination complexes with metals is being leveraged in the development of OLEDs and sensors, meeting the needs of the renewable energy sector. This multidisciplinary applicability underscores its importance in both academic and commercial settings.

In summary, 2-Quinolinecarboxylic acid, 4-(1,5-dimethyl-1H-pyrazol-4-yl)- (CAS No. 2839144-55-5) represents a frontier in modern chemistry, bridging gaps between drug development, material science, and green chemistry. Its adaptability to current technological trends ensures its continued relevance in solving some of the most pressing challenges in science and industry.